Cas no 1461869-05-5 (methyl 1-oxa-2,8-diazaspiro4.5dec-2-ene-3-carboxylate)

• Product Name: methyl 1-oxa-2,8-diazaspiro4.5dec-2-ene-3-carboxylate
• CAS No: 1461869-05-5
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5209596
• PubChem ID: 75412060
• Update Time: 2025-07-20

methyl 1-oxa-2,8-diazaspiro4.5dec-2-ene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylic acid, methyl ester
• methyl 1-oxa-2,8-diazaspiro4.5dec-2-ene-3-carboxylate

• Inchi： 1S/C9H14N2O3/c1-13-8(12)7-6-9(14-11-7)2-4-10-5-3-9/h10H,2-6H2,1H3
• InChI Key： HMYFWMSOVPGNGT-UHFFFAOYSA-N
• SMILES： O1C2(CCNCC2)CC(C(OC)=O)=N1

Additional information on methyl 1-oxa-2,8-diazaspiro4.5dec-2-ene-3-carboxylate

Comprehensive Overview of Methyl 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylate (CAS No. 1461869-05-5)

The compound methyl 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylate (CAS No. 1461869-05-5) is a spirocyclic heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With a molecular formula of C₉H₁₂N₂O₃, this compound combines an oxa-diazaspiro core with a carboxylate ester functional group, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential as a bioactive scaffold, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for spirocyclic compounds like methyl 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylate has surged, driven by their ability to mimic natural product architectures. This compound’s spiro[4.5]decane framework offers three-dimensional complexity, which is highly valued in fragment-based drug design. Its ester moiety further enhances synthetic utility, allowing for derivatization into amides or carboxylic acids. A growing trend in AI-driven drug discovery has also highlighted such molecules as promising candidates for virtual screening and machine learning-assisted optimization.

The synthesis of CAS 1461869-05-5 typically involves multi-step organic reactions, including cyclization and esterification. Key challenges include controlling stereochemistry and optimizing yield, which are critical for industrial-scale production. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterizing its purity. Given its relevance to medicinal chemistry, this compound is often discussed in forums focusing on heterocyclic synthesis and small-molecule libraries.

From an SEO perspective, users frequently search for terms like “spirocyclic compounds in drug discovery”, “synthesis of diazaspiro derivatives”, or “CAS 1461869-05-5 applications”. These queries reflect the compound’s interdisciplinary appeal, bridging organic chemistry and life sciences. Environmental and regulatory considerations are also rising in prominence, with researchers exploring green chemistry approaches to synthesize such molecules sustainably.

In conclusion, methyl 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylate represents a compelling case study in modern chemical innovation. Its structural elegance and functional adaptability position it as a valuable asset in both academic and industrial settings. As computational chemistry and high-throughput screening technologies advance, this compound’s role in addressing unmet medical needs is likely to expand further.